Cas no 1261889-41-1 (3-(4-Fluoro-2-hydroxyphenyl)benzoic acid)

• Product Name: 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid
• CAS No: 1261889-41-1
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• MDL: MFCD18312603
• CID: 2761484
• PubChem ID: 53218332
• Update Time: 2025-05-25

3-(4-Fluoro-2-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18312603
• 1261889-41-1
• DTXSID40683275
• 3-(4-FLUORO-2-HYDROXYPHENYL)BENZOIC ACID
• 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid, 95%
• 4'-Fluoro-2'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid

• MDL： MFCD18312603
• Inchi： 1S/C13H9FO3/c14-10-4-5-11(12(15)7-10)8-2-1-3-9(6-8)13(16)17/h1-7,15H,(H,16,17)
• InChI Key： BQPBYCRWCGRFHJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 232.05357231Da
• Monoisotopic Mass: 232.05357231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid

Introduction to 3-(4-Fluoro-2-hydroxyphenyl)benzoic Acid (CAS No. 1261889-41-1)

3-(4-Fluoro-2-hydroxyphenyl)benzoic acid, identified by its CAS number 1261889-41-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid family, characterized by its aromatic ring structure and various functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid consists of a benzoic acid core substituted with a fluoro-substituted phenyl group at the 4-position and a hydroxyl group at the 2-position. This specific arrangement of functional groups makes it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing novel compounds with potential therapeutic applications. The presence of both fluoro and hydroxyl groups in the structure of 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid suggests that it may exhibit various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. These attributes have made it an attractive subject for researchers aiming to develop new pharmaceutical agents.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The fluoro-substituent, in particular, is known to enhance the metabolic stability and binding affinity of drug molecules. This characteristic makes 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid a valuable building block for designing drugs that interact more effectively with biological targets. Furthermore, the hydroxyl group can participate in hydrogen bonding interactions, which is crucial for drug-receptor binding affinity and specificity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, leading to improved bioavailability and reduced toxicity. In the case of 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid, the fluoro-substituent may enhance its ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system disorders.

The hydroxyl group in the molecule also plays a critical role in its reactivity and biological activity. Hydroxylated aromatic compounds are known to exhibit antioxidant properties, which are essential for combating oxidative stress and inflammation. This makes 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid a promising candidate for developing drugs that target inflammatory diseases such as arthritis and asthma.

In addition to its potential therapeutic applications, 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid has shown promise in materials science. Its unique chemical structure makes it suitable for use as a precursor in the synthesis of advanced materials with specialized properties. For instance, it can be used to create polymers with enhanced thermal stability or conductive properties, which are valuable in electronics and coatings industries.

The synthesis of 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Researchers have developed various synthetic routes to produce this compound efficiently. One common approach involves the condensation of 4-fluroresorcinol with malonic acid derivatives under controlled conditions. This method allows for the introduction of both the fluoro and hydroxyl groups at specific positions on the aromatic ring.

Ongoing research continues to explore new synthetic strategies for optimizing the production of 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid. Advances in catalytic processes and green chemistry principles have enabled more sustainable and environmentally friendly synthesis methods. These innovations not only improve efficiency but also reduce waste generation, aligning with global efforts to promote sustainable chemical practices.

The pharmacological profile of 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid is still being thoroughly investigated. Preclinical studies have demonstrated its potential efficacy in several disease models, including cancer, neurodegenerative disorders, and infectious diseases. The compound's ability to modulate key biological pathways suggests that it may serve as a lead compound for further drug development.

In conclusion, 3-(4-Fluoro-2-hydroxyphenyl)benzoic acid (CAS No. 1261889-41-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for developing novel drugs with enhanced therapeutic effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.